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Understanding the fundamental chemical properties of robinin is crucial for selecting appropriate separation

and storage conditions.

Property Specification

CAS Number 301-19-9 [1]

Molecular
Formula

C₃₃H₄₀O₁₉ [1]

Molecular
Weight

740.7 g/mol [1]

Chemical
Name

5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-

yl]oxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-
methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one [1]

Appearance Yellow powder [1]

Solubility Soluble in hot water [1]

Storage Desiccate at -20°C [1]
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LC-MS/MS Protocol for Quantification in Biological
Samples

This protocol is adapted from a method developed for the simultaneous determination of robinin and its

aglycone, kaempferol, in human breast cancer cells (MCF-7) [2] [3]. It is suitable for quantifying

intracellular concentrations in cellular uptake studies.

The workflow for sample preparation and analysis is as follows:

Cell Culture & Treatment
Culture MCF-7 cells in RPMI 1640 medium

with 10% FBS. Treat with Robinin.

Cell Lysis & Protein Precipitation
Lyse cells. Precipitate proteins

with acetonitrile.

Centrifugation
Centrifuge at high speed

(≥10,000xg).

Chromatographic Separation
Inject supernatant onto C18 column.

Mobile Phase A: Water/0.025% formic acid/1mM ammonium formate
Mobile Phase B: Acetonitrile/0.025% formic acid

Mass Spectrometric Detection
Negative ion mode, MRM

LOD: 0.1 ng/ml for both Robinin and Kaempferol

Click to download full resolution via product page

Materials and Reagents
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Analytes: Robinin, Kaempferol (aglycone metabolite) [2] [3].

Internal Standards: Rutin (for robinin), Fisetin (for kaempferol) [2] [3].
Cell Line: Human breast cancer MCF-7 cells [2] [3].

Solvents: HPLC-grade acetonitrile and methanol; water with 0.025% formic acid and 1mM
ammonium formate [2] [3].

Method Parameters

The table below summarizes the key operational parameters for the LC-MS/MS system.

Parameter Specification

HPLC Column C18 column [2] [3]

| Mobile Phase | A: Water with 0.025% formic acid & 1mM ammonium formate B: Acetonitrile with 0.025%

formic acid [2] [3] | | Ionization Mode | Negative electrospray ionization (TurboIonspray) [2] [3] | | Scan

Mode | Multiple Reaction Monitoring (MRM) [2] [3] | | Calibration Range | 1 to 250 ng/mL (for both

robinin and kaempferol) [2] [3] | | Limit of Detection (LOD) | 0.1 ng/mL (in cell lysate) [2] [3] |

Validation Data

The method has been validated with the following performance characteristics [2] [3]:

Linearity: Calibration curves were linear with a correlation coefficient (r) > 0.999.
Precision: Intra- and inter-day coefficients of variation were less than 10%.

Accuracy: Intra- and inter-day accuracies were within 11%.

Supporting Techniques for Analysis

While LC-MS/MS is the primary technique for quantification, other methods play a role in the broader

characterization of robinin and its effects.

Gel Electrophoresis (SDS-PAGE): Used in biological activity studies to analyze protein expression.

For example, Western blotting is used to detect changes in proteins like TLR2, p-AKT, and pro-
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inflammatory cytokines (IL-6, TNF-α) in pancreatic cancer cell lines after robinin treatment [4]. This

technique characterizes robinin's mechanism of action, not the compound itself.
Protocol for Western Blotting (from anti-cancer studies [4]):

Protein Extraction: Lyse cells using RIPA buffer supplemented with protease and phosphatase
inhibitors.

Quantification: Determine protein concentration using a BCA protein assay kit.
Separation: Load 10 µg of protein samples and separate by SDS-PAGE (10% separating gel,

5% stacking gel).
Transfer: Electrophoretically transfer proteins from the gel to a PVDF membrane.

Blocking: Block the membrane with 5% skim milk for 2 hours at room temperature.
Antibody Incubation: Incubate with primary antibody overnight at 4°C, followed by incubation

with an HRP-conjugated secondary antibody for 2 hours at room temperature.
Detection: Visualize protein bands using enhanced chemiluminescence (ECL) and capture

them with an imaging densitometer.

Application in Drug Development: Biological Activity
Context

Robinin shows promising therapeutic potential in preclinical research, which drives the need for reliable

analytical protocols.

Therapeutic Area Proposed Mechanism of Action Experimental Models

Pancreatic
Cancer

Inhibits TLR2-PI3k-AKT signaling pathway,
suppressing proliferation, epithelial-

mesenchymal transition (EMT), and
inflammation [4].

Mia-PACA2 and PANC-1 human
pancreatic cancer cell lines;

mouse models [4].

Cardioprotection Attenuates Doxorubicin-induced cardiotoxicity
by modulating the TGF-β1/Smad signaling

pathway [1].

Sprague Dawley rat model [1].

Anti-
inflammatory

Inhibits ox-LDL induced inflammation in human

peripheral blood mononuclear cells (hPBMCs)
via the TLR4-NF-κB pathway [1].

In vitro cultures of hPBMCs from

healthy volunteers [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The signaling pathway through which robinin exerts anti-cancer effects in pancreatic cancer can be

summarized as follows:

Robinin (TLR2 Inhibitor)

Inhibits TLR2

Downregulates
PI3k-p85α

Reduces p-AKT

Biological Outcomes

↓ Cell Proliferation ↓ Cell Migration ↓ EMT Markers
(α-SMA, Snail)

↓ Inflammation
(IL-6, TNF-α)

Click to download full resolution via product page

Key Practical Considerations for Researchers

Solubility and Storage: Robinin is soluble in hot water and should be stored desiccated at -20°C to
maintain stability. Stock solutions can be stored below -20°C for several months, but preparing fresh

solutions for daily use is recommended [1].
Handling for Bioassays: In cell-based assays, robinin has been used at concentrations ranging

from 1 µM (for anti-proliferation studies in pancreatic cancer cells [4]) to 6 µg/mL (in hPBMC
inflammation models [1]).
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Instrumental Advantage of LC-MS/MS: This technique is superior for quantifying robinin in

complex biological matrices due to its high sensitivity (LOD of 0.1 ng/mL) and specificity, allowing for
the simultaneous tracking of the parent compound and its metabolite, kaempferol [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b541733#robinin-separation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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